Cas no 1187171-88-5 (3-(2,3-Dimethoxybenzoyl)quinoline)

• Product Name: 3-(2,3-Dimethoxybenzoyl)quinoline
• CAS No: 1187171-88-5
• MF: C₁₈H₁₅NO₃
• MW: 293.316604852676
• MDL: MFCD13153122
• CID: 4787693
• Update Time: 2025-06-08

3-(2,3-Dimethoxybenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-Dimethoxybenzoyl)quinoline
• (2,3-Dimethoxyphenyl)(quinolin-3-yl)methanone

• MDL： MFCD13153122
• Inchi： 1S/C18H15NO3/c1-21-16-9-5-7-14(18(16)22-2)17(20)13-10-12-6-3-4-8-15(12)19-11-13/h3-11H,1-2H3
• InChI Key： SVYKVVDNOAVCLF-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C1=CN=C2C=CC=CC2=C1)=O)OC

Computed Properties

• Exact Mass: 293.105
• Monoisotopic Mass: 293.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on 3-(2,3-Dimethoxybenzoyl)quinoline

Exploring 3-(2,3-Dimethoxybenzoyl)quinoline (CAS No. 1187171-88-5): A Versatile Compound in Modern Research

The compound 3-(2,3-Dimethoxybenzoyl)quinoline (CAS No. 1187171-88-5) has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This quinoline derivative is characterized by a dimethoxybenzoyl moiety, which contributes to its distinct chemical behavior. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the realms of medicinal chemistry and material science.

One of the key reasons for the growing interest in 3-(2,3-Dimethoxybenzoyl)quinoline is its potential as a pharmacophore. The quinoline core is a well-known scaffold in drug discovery, often associated with bioactive molecules targeting various diseases. Coupled with the dimethoxybenzoyl group, this compound exhibits enhanced binding affinity and selectivity, making it a promising candidate for further investigation. Recent studies have explored its interactions with enzyme targets, particularly in the context of neurodegenerative disorders and inflammatory pathways.

In addition to its pharmaceutical applications, 3-(2,3-Dimethoxybenzoyl)quinoline has also found utility in material science. Its aromatic system and electron-rich nature make it suitable for designing organic semiconductors and light-emitting diodes (LEDs). With the rise of green chemistry and sustainable materials, researchers are actively investigating how this compound can contribute to the development of eco-friendly technologies.

The synthesis of 3-(2,3-Dimethoxybenzoyl)quinoline typically involves multi-step organic reactions, including Friedel-Crafts acylation and quinoline ring formation. Optimizing these processes to achieve higher yields and purity remains a focus for chemists. Advances in catalytic methods and microwave-assisted synthesis have significantly improved the efficiency of producing this compound, aligning with the broader trend of process intensification in chemical manufacturing.

From a commercial perspective, the demand for 3-(2,3-Dimethoxybenzoyl)quinoline is expected to grow, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and industrial laboratories. Quality control, including HPLC analysis and spectroscopic characterization, ensures that the compound meets the stringent standards required for advanced research.

As the scientific community continues to explore the potential of 3-(2,3-Dimethoxybenzoyl)quinoline, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront. Addressing these questions will not only enhance our understanding of this compound but also pave the way for its broader adoption in innovative technologies and therapeutic solutions.